Cas no 1804852-79-6 (2-Chloro-4-(difluoromethyl)-6-hydroxy-3-methylpyridine)

• Product Name: 2-Chloro-4-(difluoromethyl)-6-hydroxy-3-methylpyridine
• CAS No: 1804852-79-6
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• CID: 4866232
• Update Time: 2025-06-09

2-Chloro-4-(difluoromethyl)-6-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-6-hydroxy-3-methylpyridine

• Inchi： 1S/C7H6ClF2NO/c1-3-4(7(9)10)2-5(12)11-6(3)8/h2,7H,1H3,(H,11,12)
• InChI Key： ZVQUSKWIUCRCNG-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C(F)F)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Additional information on 2-Chloro-4-(difluoromethyl)-6-hydroxy-3-methylpyridine

Research Brief on 2-Chloro-4-(difluoromethyl)-6-hydroxy-3-methylpyridine (CAS: 1804852-79-6)

2-Chloro-4-(difluoromethyl)-6-hydroxy-3-methylpyridine (CAS: 1804852-79-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and chloro substituents, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of interest for researchers aiming to develop novel therapeutic agents or agrochemical solutions.

The synthesis of 2-Chloro-4-(difluoromethyl)-6-hydroxy-3-methylpyridine typically involves multi-step reactions, including halogenation and hydroxylation of pyridine derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more efficient large-scale production. Researchers have also explored its reactivity, particularly in nucleophilic substitution reactions, where the chloro and hydroxy groups serve as key functional handles for further derivatization.

In the context of biological activity, preliminary studies suggest that 2-Chloro-4-(difluoromethyl)-6-hydroxy-3-methylpyridine exhibits notable herbicidal and fungicidal properties. Its mode of action appears to involve inhibition of key enzymatic pathways in target organisms, although the exact mechanisms remain under investigation. These findings have spurred interest in its potential as a lead compound for developing new agrochemicals with improved efficacy and environmental safety profiles.

Beyond agrochemical applications, this compound has also been explored in medicinal chemistry. Its structural features, particularly the difluoromethyl group, are known to enhance metabolic stability and bioavailability, making it a valuable scaffold for drug design. Recent studies have investigated its incorporation into larger pharmacophores aimed at targeting specific disease pathways, such as inflammation and cancer.

Despite these promising developments, challenges remain in optimizing the compound's properties for specific applications. For instance, researchers are working to address issues related to solubility and toxicity, which are critical for both agrochemical and pharmaceutical uses. Ongoing studies are also focused on elucidating the compound's environmental fate and degradation pathways to ensure its sustainable use.

In conclusion, 2-Chloro-4-(difluoromethyl)-6-hydroxy-3-methylpyridine (CAS: 1804852-79-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable candidate for further exploration in both agrochemical and therapeutic contexts. Future research will likely focus on refining its synthesis, expanding its applications, and addressing any remaining challenges to unlock its full potential.